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Compound Name: Aureobasidin I

Cat. No.: B15181467 Get Quote

Essential Safety and Handling of Aureobasidin A
Aureobasidin A is a cyclic depsipeptide antibiotic derived from the fungus Aureobasidium

pullulans.[1][2] It is a potent inhibitor of inositol phosphorylceramide (IPC) synthase, an

essential enzyme in fungi, making it a powerful antifungal agent, particularly against yeast

species like Saccharomyces cerevisiae and Candida albicans.[1][3][4] While some safety data

sheets (SDS) indicate that Aureobasidin A is not classified as a hazardous substance under the

Globally Harmonized System (GHS) and has minimal hazard ratings (NFPA and HMIS health,

flammability, and reactivity ratings of 0), other sources advise that it should be considered

hazardous until more comprehensive toxicological data is available.[3][5] Therefore, a cautious

approach to handling is recommended, incorporating standard laboratory safety protocols to

minimize exposure.

This guide provides essential information for researchers, scientists, and drug development

professionals on the appropriate personal protective equipment (PPE), handling procedures,

and disposal of Aureobasidin A.

Recommended Personal Protective Equipment (PPE)
Given the potent biological activity of Aureobasidin A and the lack of extensive toxicity data in

humans, the following PPE is recommended to prevent inhalation, ingestion, and direct

contact:
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Body Protection: A clean, buttoned laboratory coat is mandatory.[6] For procedures with a

higher risk of splashes, such as preparing stock solutions, a chemical-resistant apron over

the lab coat is advised.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when

handling Aureobasidin A, whether in solid or solution form. Gloves should be inspected for

any tears or punctures before use and changed immediately if contaminated.[6]

Eye and Face Protection: Safety glasses with side shields are required for all handling

procedures.[7] When working with the powdered form or when there is a risk of splashing,

tightly fitting chemical splash goggles or a full-face shield should be used to provide more

comprehensive protection.[7][8]

Respiratory Protection: While routine handling of small quantities in solution may not require

respiratory protection, a NIOSH-approved N95 disposable respirator or a higher level of

protection should be used when weighing or handling the powdered form to prevent

inhalation of airborne particles.[7] All respiratory protection should be used in accordance

with a comprehensive respiratory protection program.

Quantitative Data Summary
The following tables summarize the key quantitative properties of Aureobasidin A.

Table 1: Physical and Chemical Properties

Property Value References

Molecular Formula C₆₀H₉₂N₈O₁₁ [3]

Molecular Weight ~1,101.4 g/mol [3][9]

Appearance Solid [3]

Purity ≥95% [1][2][3]

Melting Point 155-157°C [9]

Solubility
Soluble in methanol and

ethanol; Insoluble in water
[1][3][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://essr.umd.edu/sites/default/files/2021-10/DisposalOfOutdatedChemicals-Potentially%20Explosive%20Compounds.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Storage and Stability

Form
Storage
Temperature

Stability References

Solid (lyophilized) -20°C ≥ 4 years [3]

Solid (lyophilized)
Room Temperature

(dry)
1 year from receipt [1][2][9]

Solution in Alcohol 4°C

Stable for shorter

periods; long-term

data not specified

[1][9]

Solution (stock) -20°C or -80°C 1 to 6 months

Table 3: Biological Activity

Target/Organism Metric Value References

S. cerevisiae & other

fungi
Toxicity 0.1–0.5 µg/mL [1][2]

S. cerevisiae IPC

Synthase
Kᵢ 0.23 µM [3]

C. albicans IPC

Synthase
Kᵢ 0.18 µM [3]

P-glycoprotein

(MDR1)
IC₅₀ 2.27 µM [3]

Staphylococcus

aureus
MIC 0.5 mg/mL

Escherichia coli MIC 1.0 mg/mL

Operational Plans
Experimental Protocol: Preparation of a Stock Solution
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This protocol details the steps for safely preparing a stock solution of Aureobasidin A.

Materials:

Aureobasidin A (solid)

Absolute ethanol or methanol

Appropriate PPE (lab coat, gloves, chemical splash goggles)

Calibrated analytical balance

Chemical fume hood

Sterile conical tubes or vials

Pipettes and sterile, filtered pipette tips

Procedure:

Preparation: Don all required PPE. Perform all manipulations of the solid compound,

including weighing, within a chemical fume hood to minimize inhalation risk.

Weighing: Carefully weigh the desired amount of solid Aureobasidin A using an analytical

balance.

Dissolving: Transfer the weighed solid to a sterile conical tube or vial. Using a calibrated

pipette, add the appropriate volume of absolute ethanol or methanol to achieve the desired

concentration (e.g., 0.5–5.0 mg/mL).[1][9]

Mixing: Cap the container securely and vortex or gently agitate until the solid is completely

dissolved.

Storage: Label the container clearly with the compound name, concentration, solvent, date of

preparation, and your initials. Store the stock solution at 4°C for short-term use or at -20°C

for longer-term storage.[1]

Disposal Plan
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Dispose of Aureobasidin A and any contaminated materials as hazardous chemical waste in

accordance with institutional and local regulations.

Solid Waste: Collect unused solid Aureobasidin A, contaminated gloves, pipette tips, and

other disposable labware in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect unused or waste solutions of Aureobasidin A in a sealed, properly

labeled, and chemical-resistant hazardous waste container. Do not pour Aureobasidin A

solutions down the drain.

Container Disposal: Empty containers that held Aureobasidin A should be triple-rinsed with

an appropriate solvent (e.g., ethanol or methanol). The rinsate must be collected and

disposed of as hazardous liquid waste.[1] After rinsing, the container labels should be

defaced before disposal in the appropriate recycling or general waste stream, as per

institutional guidelines.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and proper disposal of the hazardous waste containers.

Visualizations
The following diagrams illustrate key procedural and logical workflows for the safe handling of

Aureobasidin A.
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Preparation & Handling

Waste Management & Disposal
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Caption: Workflow for the safe handling of Aureobasidin A from receipt to disposal.
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Recommended Personal Protective Equipment

Task: Handling Aureobasidin A

Lab Coat Nitrile Gloves Safety Glasses
(with side shields)

What is the physical form
and potential for exposure?

Handling Solid / Powder
(Weighing, Aliquoting)

Solid

Handling Solution
(Low Splash Risk)

Solution (Low Risk)

Handling Solution
(High Splash Risk)

Solution (High Risk)

Add N95 Respirator Upgrade to Chemical Goggles
or Face Shield

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE for handling Aureobasidin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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